2-(3-Fluoro-4-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• IUPAC Name: 2-(3-fluoro-4-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C12H15BFNO4/c1-11(2)12(3,4)19-13(18-11)8-5-6-10(15(16)17)9(14)7-8/h5-7H,1-4H3
• InChI Key: MOKWUYKZXFBLKR-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)[N+](=O)[O-])F
• Molecular Formula: C12H15BFNO4
• DSSTOX Substance ID: DTXSID20675133
• Molecular Weight: 267.06 g/mol
• CAS RN: 939968-60-2

Description

The compound “2-(3-Fluoro-4-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” is a complex organic molecule. It contains a 3-fluoro-4-nitrophenyl group attached to a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of 3-fluoro-4-nitrophenylacetic acid with a suitable reagent. For example, one synthesis method involves the reaction of 2-(3-fluoro-4-nitrophenyl)acetic acid with (methylsulfanyl)methane borane in tetrahydrofuran at 0 - 60℃ for 2 hours.

Scientific Research Applications

Synthesis and Application in Material Science

A series of 4,4,5,5-tetramethyl-2-(4-substitutedstyrylphenyl)-1,3,2 dioxaborolane derivatives have been synthesized, showing potential in the synthesis of boron capped polyenes. These compounds have applications in new materials for LCD technology and are being explored for potential therapeutic applications in neurodegenerative diseases (Das et al., 2015).

Polymer Synthesis

In the field of polymer science, the compound has been used in the synthesis of poly(3-hexylthiophene) via Suzuki-Miyaura coupling polymerization, producing polymers with narrow molecular weight distribution and high head-to-tail regioregularity. These materials are significant for their application in the creation of well-defined block copolymers (Yokozawa et al., 2011).

Crystal Structure and Physicochemical Properties

Studies on compounds structurally similar to 2-(3-Fluoro-4-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane have been conducted to understand their crystal structure and physicochemical properties. These include research on methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate, providing insights into their molecular structure using density functional theory (DFT) and crystallographic analysis (Huang et al., 2021).

Detection of Hydrogen Peroxide

The compound has been utilized in the development of organic thin-film fluorescence probes for explosive detection, particularly for hydrogen peroxide vapor. These probes, due to their fast deboronation velocity in the presence of H2O2, offer a significant advancement in explosive detection technology (Fu et al., 2016).

Other Applications

Other research applications include the synthesis of various boronate esters and their use in different chemical reactions. For instance, the creation of benzyloxycyanophenylboronic esters showcases the versatility of these compounds in synthetic organic chemistry (El Bialy et al., 2011).